Cas no 2308381-37-3 (3,3,4,4-Tetramethyl-1-({4-[4-(propan-2-yl)benzenesulfonyl]piperazin-1-yl}methyl)azetidin-2-one)
3,3,4,4-Tetramethyl-1-({4-[4-(propan-2-yl)benzenesulfonyl]piperazin-1-yl}methyl)azetidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- Z1270078790
- 3,3,4,4-tetramethyl-1-({4-[4-(propan-2-yl)benzenesulfonyl]piperazin-1-yl}methyl)azetidin-2-one
- 2308381-37-3
- EN300-26592316
- 3,3,4,4-Tetramethyl-1-({4-[4-(propan-2-yl)benzenesulfonyl]piperazin-1-yl}methyl)azetidin-2-one
-
- Inchi: 1S/C21H33N3O3S/c1-16(2)17-7-9-18(10-8-17)28(26,27)23-13-11-22(12-14-23)15-24-19(25)20(3,4)21(24,5)6/h7-10,16H,11-15H2,1-6H3
- InChI Key: GTCRECQFFMGCHU-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(C)C)=CC=1)(N1CCN(CC1)CN1C(C(C)(C)C1(C)C)=O)(=O)=O
Computed Properties
- Exact Mass: 407.22426310g/mol
- Monoisotopic Mass: 407.22426310g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 680
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 69.3Ų
3,3,4,4-Tetramethyl-1-({4-[4-(propan-2-yl)benzenesulfonyl]piperazin-1-yl}methyl)azetidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26592316-0.05g |
2308381-37-3 | 90% | 0.05g |
$212.0 | 2023-09-13 |
3,3,4,4-Tetramethyl-1-({4-[4-(propan-2-yl)benzenesulfonyl]piperazin-1-yl}methyl)azetidin-2-one Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on 3,3,4,4-Tetramethyl-1-({4-[4-(propan-2-yl)benzenesulfonyl]piperazin-1-yl}methyl)azetidin-2-one
Introduction to 3,3,4,4-Tetramethyl-1-({4-[4-(propan-2-yl)benzenesulfonyl]piperazin-1-yl}methyl)azetidin-2-one (CAS No. 2308381-37-3)
3,3,4,4-Tetramethyl-1-({4-[4-(propan-2-yl)benzenesulfonyl]piperazin-1-yl}methyl)azetidin-2-one (CAS No. 2308381-37-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of azetidinone derivatives, which are known for their potential applications in drug development, particularly in the modulation of biological pathways associated with neurological and cardiovascular diseases.
The molecular structure of 3,3,4,4-Tetramethyl-1-({4-[4-(propan-2-yl)benzenesulfonyl]piperazin-1-yl}methyl)azetidin-2-one features a complex arrangement of functional groups, including a tetramethyl-substituted azetidinone core and a piperazine moiety linked to a propylbenzenesulfonyl group. This intricate architecture suggests that the compound may exhibit multifaceted interactions with biological targets, making it a promising candidate for further investigation in medicinal chemistry.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding affinity and pharmacokinetic profiles of this compound more effectively. Studies have indicated that the presence of the tetramethyl group enhances the stability of the azetidinone ring, while the piperazine sulfonamide moiety contributes to favorable solubility and bioavailability. These properties are critical for optimizing drug-like characteristics and ensuring effective delivery to target tissues.
In the context of current pharmaceutical research, 3,3,4,4-Tetramethyl-1-({4-[4-(propan-2-yl)benzenesulfonyl]piperazin-1-yl}methyl)azetidin-2-one has been investigated for its potential role in modulating enzymes and receptors involved in neurodegenerative disorders. Preliminary experiments suggest that this compound may interact with ATP-sensitive potassium channels and calcium ion channels, which are implicated in conditions such as epilepsy and stroke. The benzenesulfonyl group within its structure is particularly noteworthy for its ability to engage with specific amino acid residues in protein targets, potentially leading to therapeutic effects.
The synthesis of this compound presents a significant challenge due to its complex stereochemistry and the need for precise functional group integration. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These techniques are essential for producing derivatives with enhanced pharmacological activity while minimizing off-target effects.
One of the most compelling aspects of 3,3,4,4-Tetramethyl-1-({4-[4-(propan-2-yl)benzenesulfonyl]piperazin-1-yl}methyl)azetidin-2-one is its potential as a scaffold for structure-based drug design. By leveraging high-throughput screening (HTS) technologies and virtual screening algorithms, researchers can rapidly identify analogs with improved binding affinities and selectivity. This approach has already led to several promising candidates that are being evaluated in preclinical studies.
The pharmacokinetic profile of this compound is another area of active investigation. Studies using caco cell models have demonstrated that modifications to the propylbenzenesulfonyl group can significantly influence oral bioavailability. Additionally, metabolic stability studies have revealed that certain structural variations can enhance resistance to enzymatic degradation, prolonging the compound's therapeutic window.
In conclusion,3,3,4,4-Tetramethyl -1-{( 4 -[ 4 - ( propan - 2 - yl ) benzenesulfonyl ] piperazin - 1 - yl }methyl ) azetidin - 2 - one represents a fascinating example of how intricate molecular design can yield compounds with therapeutic potential. Its unique structural features and promising pharmacological properties make it an attractive candidate for further development in drug discovery programs aimed at treating neurological and cardiovascular disorders. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a significant role in future medical advancements.
2308381-37-3 (3,3,4,4-Tetramethyl-1-({4-[4-(propan-2-yl)benzenesulfonyl]piperazin-1-yl}methyl)azetidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)